N-(1-Cyano-1-cyclopropylethyl)-2-[3-(1H-imidazol-2-YL)piperidin-1-YL]acetamide

• IUPAC Name: N-(1-cyano-1-cyclopropylethyl)-2-[3-(1H-imidazol-2-yl)piperidin-1-yl]acetamide
• InChI: InChI=1S/C16H23N5O/c1-16(11-17,13-4-5-13)20-14(22)10-21-8-2-3-12(9-21)15-18-6-7-19-15/h6-7,12-13H,2-5,8-10H2,1H3,(H,18,19)(H,20,22)
• InChI Key: PZEINXUFNQPJJE-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)(C1CC1)NC(=O)CN2CCCC(C2)C3=NC=CN3
• Molecular Formula: C16H23N5O
• Molecular Weight: 301.39 g/mol

Description

N-(1-Cyano-1-cyclopropylethyl)-2-[3-(1H-imidazol-2-YL)piperidin-1-YL]acetamide, also known as CCPA, is a synthetic compound that has been widely used in scientific research for its potential therapeutic applications. CCPA is a selective A1 adenosine receptor agonist that has been shown to have various biochemical and physiological effects.

Scientific Research Applications

Antimicrobial Applications

N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives have been investigated for their antimicrobial activities, displaying effectiveness against pathogenic bacteria and Candida species. These compounds have shown a particular potency against fungi, indicating their potential use in developing antimicrobial agents (Mokhtari & Pourabdollah, 2013).

Antitumor Activity

Several studies have highlighted the antitumor activity of compounds related to N-(1-Cyano-1-cyclopropylethyl)-2-[3-(1H-imidazol-2-YL)piperidin-1-YL]acetamide. For instance, derivatives have demonstrated inhibitory effects on various cell lines, including cyclopenta[b]thiophene derivatives showing promising results against three different cancer cell lines. Fused pyrimidine acetonitrile derivatives, in particular, exhibited significant inhibitory effects, comparable to those of known chemotherapy agents (Albratty, El-Sharkawy, & Alam, 2017).

Insecticidal Properties

Newly synthesized compounds incorporating the thiadiazole moiety have been assessed for their insecticidal properties against the cotton leafworm, Spodoptera littoralis. These studies suggest the potential for developing new insecticides based on this chemical structure (Fadda et al., 2017).

Nonlinear Optical Materials

Compounds similar to N-(1-Cyano-1-cyclopropylethyl)-2-[3-(1H-imidazol-2-YL)piperidin-1-YL]acetamide have been explored for their potential in nonlinear optical materials. Studies have examined the impact of donor strength and the extent of conjugation on bond-length alternation, crystal packing, and aggregation, contributing valuable insights into the design of novel optical chromophores (Gainsford, Bhuiyan, & Kay, 2008).

Antimicrobial Agents Utilizing 2-Cyano-N-arylacetamide

Research involving 2-Cyano-N-arylacetamide in the synthesis of various nitrogenous heterocycles, including compounds related to N-(1-Cyano-1-cyclopropylethyl)-2-[3-(1H-imidazol-2-YL)piperidin-1-YL]acetamide, has shown these molecules as promising antimicrobial agents against a range of bacterial and fungal strains (Ewies & Abdelsalaam, 2020).